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Compound of Interest

Compound Name: m-PEG21-OH

Cat. No.: B11931287

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with m-PEG21-OH. The following
procedures for handling, storage, and disposal are based on established safety protocols for
similar polyethylene glycol (PEG) compounds.

Hazard Identification and Risk Assessment

While most polyethylene glycol (PEG) compounds are not classified as hazardous substances,
it is crucial to handle all chemicals with care.[1][2][3][4] The toxicological properties of m-
PEG21-OH have not been thoroughly investigated.[1] Therefore, treating it as a potentially
hazardous substance is a prudent measure to minimize risk.

Potential Hazards:

e May cause mild irritation to the eyes, skin, and respiratory tract upon direct contact or
inhalation of dust.

o Further processing of solid PEG materials may lead to the formation of combustible dust.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling m-
PEG21-OH to minimize exposure.
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PPE Category Recommended Equipment

) Chemical safety goggles or glasses are
Eye/Face Protection ]
required.

Wear chemical-resistant gloves (e.g., nitrile or
Skin Protection neoprene). A lab coat or other protective

clothing should be worn to prevent skin contact.

Under normal conditions with adequate
) ) ventilation, respiratory protection is not typically
Respiratory Protection ] )
required. If dust is generated, a NIOSH-

approved N95 or P1 dust mask should be used.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for maintaining the integrity of
m-PEG21-OH and ensuring a safe laboratory environment.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any dust or aerosols.
» Avoid direct contact with skin, eyes, and clothing.
e Prevent the formation of dust.

e Practice good industrial hygiene: wash hands thoroughly after handling and before eating,
drinking, or smoking.

Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

+ Keep away from strong oxidizing agents and high temperatures.

Accidental Release and First Aid Measures
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In the event of an accidental release or exposure, follow these procedures immediately.

Incident

First Aid and Spill Response

Skin Contact

Remove contaminated clothing and wash the
affected area thoroughly with soap and plenty of

water.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Ingestion

Rinse the mouth with water. Do not induce
vomiting. Seek medical advice if the person

feels unwell.

Small Spills

For small spills of solid material, carefully sweep
up the substance, avoiding dust generation, and
place it in a suitable, labeled container for
disposal. For liquid spills, absorb with an inert
material (e.g., sand or vermiculite) and place in

a chemical waste container.

Large Spills

Evacuate the area and prevent entry. Wear
appropriate PPE and contain the spill. Follow

the procedures for small spills for cleanup.

Disposal Plan

Proper disposal of m-PEG21-OH and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused m-PEG21-OH as chemical waste in accordance with

local, state, and federal regulations. Do not dispose of it down the drain.

o Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,

gloves) should be placed in a sealed, labeled container and disposed of as chemical waste.
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« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate should be collected and disposed of as chemical waste. Once cleaned, the container
can be disposed of as regular laboratory waste.

Workflow for Safe Handling and Disposal of m-
PEG21-OH
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Caption: Workflow for the safe handling, storage, and disposal of m-PEG21-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

